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Compound of Interest

Compound Name: 5,5-Dimethyl-3-heptyne

Cat. No.: B14719750 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of 5,5-Dimethyl-3-heptyne
(CAS: 23097-98-5). While specific toxicity data for this compound is not extensively

documented, its structural classification as a volatile, non-halogenated alkyne necessitates that

it be handled with the precautions appropriate for a flammable liquid and potential irritant. This

document is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Hazard Identification and Chemical Profile
5,5-Dimethyl-3-heptyne is an internal alkyne. Due to the lack of comprehensive hazard data, a

conservative approach is mandated. Based on its hydrocarbon structure and physical

properties, the primary anticipated hazard is flammability.[1] Vapors may be heavier than air

and can travel to an ignition source, causing a flashback.[2] Direct contact may cause skin and

eye irritation, and inhalation of vapors could lead to respiratory tract irritation or dizziness.[3]

Table 1: Physicochemical Properties of 5,5-Dimethyl-3-heptyne
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Property Value Source

CAS Number 23097-98-5 [4][5]

Molecular Formula C₉H₁₆ [4][5]

Molecular Weight 124.23 g/mol [4][5]

Physical State
Liquid (presumed based on

similar compounds)
[1]

Boiling Point 151.06°C (estimated) [6]

Density 0.7734 g/cm³ (estimated) [6]

Hazards Flammable liquid (presumed) [1]

Mandatory Personal Protective Equipment (PPE)
A thorough risk assessment dictates that the following PPE is mandatory for all personnel

handling 5,5-Dimethyl-3-heptyne. This equipment is designed to minimize exposure through

inhalation, ingestion, and direct contact.[7]

Eye and Face Protection: Chemical safety goggles with side shields are required at all times

to protect against splashes.[7] For procedures with a higher risk of splashing, such as

transferring large volumes, a face shield should be worn in addition to safety goggles.

Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are suitable for

incidental contact.[8] For prolonged handling or immersion, heavier-duty gloves should be

selected based on the manufacturer's chemical resistance data. Always inspect gloves for

tears or punctures before use and wash hands thoroughly after removal.[7][8]

Body Protection: A flame-resistant lab coat is required. If a flame-resistant coat is not

available, a 100% cotton lab coat is the minimum acceptable alternative.[9] Synthetic

materials should be avoided as they can melt onto the skin if ignited.[9] The lab coat should

be fully buttoned, with sleeves rolled down. Closed-toe shoes and clothing that covers the

legs are mandatory.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/encyclopedia/5-5-dimethyl-3-heptyne-dic151574.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-3-heptyne
https://www.guidechem.com/encyclopedia/5-5-dimethyl-3-heptyne-dic151574.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-3-heptyne
https://www.guidechem.com/encyclopedia/5-5-dimethyl-3-heptyne-dic151574.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-3-heptyne
https://labproinc.com/products/35-dimethyl-3-heptene-cis-and-trans-mixture-5ml-d1263-5ml
https://www.chembk.com/en/chem/5,5-dimethyl-3-heptyne
https://www.chembk.com/en/chem/5,5-dimethyl-3-heptyne
https://labproinc.com/products/35-dimethyl-3-heptene-cis-and-trans-mixture-5ml-d1263-5ml
https://www.benchchem.com/product/b14719750?utm_src=pdf-body
https://weeklysafety.com/blog/flammable-liquids-workplace-safety
https://weeklysafety.com/blog/flammable-liquids-workplace-safety
https://blog.storemasta.com.au/personal-protective-equipment-ppe-flammable-liquids
https://weeklysafety.com/blog/flammable-liquids-workplace-safety
https://blog.storemasta.com.au/personal-protective-equipment-ppe-flammable-liquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14719750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All handling of 5,5-Dimethyl-3-heptyne should be conducted within

a certified chemical fume hood to prevent the accumulation of flammable and potentially

harmful vapors.[7][9] If engineering controls are not sufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator with appropriate organic vapor cartridges

may be necessary.

Operational Plan: Safe Handling and Storage
Protocol
Adherence to a strict operational workflow is critical for mitigating the risks associated with 5,5-
Dimethyl-3-heptyne.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate working height. Clear the workspace of all unnecessary items and

potential ignition sources.[7][10]

Personal Protective Equipment (PPE) Check: Don all required PPE as detailed in Section 2.

Chemical Transport: When moving the chemical from storage, use a secondary container to

prevent spills.

Dispensing: Ground and bond the container and receiving equipment during the transfer of

the liquid to prevent the buildup of static electricity, which can serve as an ignition source.[7]

Use only tools and equipment specifically designed for flammable liquids.[10]

Reaction Setup: Conduct all procedures within the fume hood. Keep the container tightly

closed whenever not in use.[9]

Post-Procedure: Upon completion of work, tightly seal the primary container. Decontaminate

the work area and any equipment used.

Hand Washing: Wash hands and arms thoroughly with soap and water after handling is

complete.[7]

Workflow for Safe Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Verify Fume Hood
Functionality

2. Clear Workspace &
Remove Ignition Sources

3. Don All Required PPE

4. Transfer Chemical in
Secondary Containment

5. Dispense Using Grounded
Equipment in Fume Hood

6. Keep Container Sealed
When Not in Use

7. Tightly Seal Container

8. Decontaminate Work Area

9. Dispose of Waste Properly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for 5,5-Dimethyl-3-heptyne.
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Storage Requirements
Store 5,5-Dimethyl-3-heptyne in a tightly sealed, properly labeled container.[7] The storage

location must be a cool, dry, and well-ventilated area away from heat, direct sunlight, and all

sources of ignition.[10] It should be stored in a dedicated flammable liquids cabinet.[9] Ensure it

is stored separately from incompatible materials, such as strong oxidizing agents.[11]

Disposal Plan: Chemical Waste Management
Proper disposal is crucial to ensure personnel and environmental safety. All waste containing

5,5-Dimethyl-3-heptyne must be treated as hazardous chemical waste.

Step-by-Step Disposal Procedure
Waste Segregation: Do not mix 5,5-Dimethyl-3-heptyne waste with other waste streams. It

must be collected in a dedicated container for non-halogenated organic solvents.[12][13]

Waste Collection: Collect all liquid waste, including unused solutions and solvent rinses, in a

clearly labeled, sealable waste container. Label the container "Hazardous Waste,"

"Flammable," and list the full chemical name: "5,5-Dimethyl-3-heptyne."

Solid Waste: Any solid materials contaminated with the chemical (e.g., gloves, absorbent

pads, weigh paper) should be collected in a separate, sealed plastic bag or container, also

labeled as hazardous waste.

Storage Pending Disposal: Keep waste containers tightly sealed and store them in a

designated satellite accumulation area until they are collected by your institution's

Environmental Health and Safety (EHS) department.

Regulatory Compliance: Always adhere to your institution's specific hazardous waste

disposal procedures and local, state, and federal regulations.[13][14] Never dispose of this

chemical down the drain.[12]

Emergency Procedures
Spill: In the event of a small spill inside a chemical fume hood, use an absorbent material

(e.g., spill pads or vermiculite) to contain it.[7] For larger spills, or any spill outside of a fume

hood, evacuate the area and alert emergency personnel.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[3]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Fire: Use a dry chemical, CO₂, or alcohol-resistant foam extinguisher. Do not use water, as it

may spread the flammable liquid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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